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Compound of Interest

Compound Name:
3-Oxo-1,3-dihydroisobenzofuran-

5-carbonitrile

Cat. No.: B018389 Get Quote

Essential Safety and Handling Guide for 3-Oxo-
1,3-dihydroisobenzofuran-5-carbonitrile
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3-Oxo-1,3-
dihydroisobenzofuran-5-carbonitrile (CAS No. 89877-62-3).[1] Given the absence of a

specific Safety Data Sheet (SDS) for this compound, the following recommendations are based

on the hazard profile of structurally similar nitrile compounds and general laboratory safety best

practices. It is imperative to treat this substance with a high degree of caution.

Hazard Summary: While specific toxicity data for 3-Oxo-1,3-dihydroisobenzofuran-5-
carbonitrile is not readily available, related compounds such as 1-(4-Fluorophenyl)-1,3-

dihydroisobenzofuran-5-carbonitrile are classified as harmful if swallowed, inhaled, or in contact

with skin, and can cause serious skin and eye irritation.[2] Therefore, it is prudent to assume

this compound possesses similar hazardous properties.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory to prevent exposure

through inhalation, skin contact, or eye contact.
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Protection Type Required Equipment
Specifications & Best
Practices

Eye and Face Protection Safety Goggles & Face Shield

Chemical splash goggles are

required to protect from

potential splashes. A face

shield should be used in

conjunction with goggles when

there is a significant risk of

splashing.[3]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended for their

resistance to a broad range of

chemicals.[4][5][6] Always

inspect gloves for degradation

or punctures before use and

change them immediately if

contaminated.[3] For

prolonged contact, consider

double-gloving.[6][7]

Body Protection Laboratory Coat

A flame-retardant lab coat

should be worn and kept fully

buttoned to protect against

spills.[3][7]

Respiratory Protection Fume Hood or Respirator

All handling of this compound

should occur in a certified

chemical fume hood to

minimize the inhalation of dust

or vapors.[3][5][7] If a fume

hood is not available or

insufficient, a NIOSH-approved

respirator is necessary.[5]

Foot Protection Closed-Toe Shoes

Shoes must fully cover the feet

to offer protection from

potential spills.[5][7]
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Operational Plan: Safe Handling Protocol
Adherence to a strict handling protocol is paramount to ensure a safe laboratory environment.

1. Engineering Controls:

Always work in a well-ventilated area.[3]

A certified chemical fume hood is the primary engineering control to be used for all

manipulations of the compound.[3][7]

Ensure that a safety shower and eyewash station are readily accessible.[6]

2. Pre-Handling Procedures:

Assemble all necessary equipment and reagents before commencing work.[7]

Cover the work surface with disposable, absorbent bench paper.[7]

Don all required PPE as specified in the table above.

3. Handling the Compound:

Weighing: If the compound is a solid, weigh it within the fume hood using a dedicated spatula

and weighing vessel.[6][7]

Solutions: When preparing solutions, slowly add the solid to the solvent to prevent splashing.

[6][7]

General Handling: Avoid direct contact with the skin, eyes, and clothing.[6] Do not breathe in

dust or vapors.[6] Keep containers tightly closed when not in use.[5]

4. Post-Handling Procedures:

Thoroughly clean all non-disposable equipment with a suitable solvent inside the fume hood.

[7]

Wipe down the work surface of the fume hood.[7]
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Carefully remove PPE, avoiding cross-contamination, and dispose of contaminated items as

hazardous waste.[7]

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.[6]

Do not eat, drink, or smoke in the laboratory.[6]

Disposal Plan
All waste containing 3-Oxo-1,3-dihydroisobenzofuran-5-carbonitrile must be treated as

hazardous waste.

Solid Waste: Collect any solid waste, including contaminated absorbent paper and

disposable PPE, in a designated, labeled hazardous waste container.

Liquid Waste: Collect all liquid waste in a sealed, properly labeled hazardous waste

container. Do not dispose of it down the drain.[5]

Contaminated Materials: All materials that have come into contact with the chemical, such as

gloves and weighing papers, should be treated as hazardous waste and disposed of

accordingly.[3]

Disposal Method: Engage a licensed hazardous material disposal company for the final

disposal of all waste.[5][8][9]
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Caption: Workflow for Safely Handling 3-Oxo-1,3-dihydroisobenzofuran-5-carbonitrile.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b018389?utm_src=pdf-body-img
https://www.benchchem.com/product/b018389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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